Cas no 2094523-87-0 (8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid)

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid structure
2094523-87-0 structure
Product Name:8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
CAS No:2094523-87-0
MF:C8H12O4S
MW:204.243481636047
CID:5255279
Update Time:2023-08-25

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
    • 8-Thiabicyclo[3.2.1]octane-3-carboxylic acid, 8,8-dioxide
    • 8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
    • Inchi: 1S/C8H12O4S/c9-8(10)5-3-6-1-2-7(4-5)13(6,11)12/h5-7H,1-4H2,(H,9,10)
    • InChI Key: UTQDPFJBVRHRES-UHFFFAOYSA-N
    • SMILES: S1(C2CC(C(=O)O)CC1CC2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 307
  • XLogP3: 0.2
  • Topological Polar Surface Area: 79.8

8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-364845-0.05g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.05g
$245.0 2023-03-02
Enamine
EN300-364845-0.1g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.1g
$366.0 2023-03-02
Enamine
EN300-364845-0.25g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.25g
$524.0 2023-03-02
Enamine
EN300-364845-0.5g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
0.5g
$824.0 2023-03-02
Enamine
EN300-364845-1.0g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
1g
$0.0 2023-06-07
Enamine
EN300-364845-2.5g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
2.5g
$2071.0 2023-03-02
Enamine
EN300-364845-5.0g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
5.0g
$3065.0 2023-03-02
Enamine
EN300-364845-10.0g
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
2094523-87-0
10.0g
$4545.0 2023-03-02
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent